1-(2-chlorophenyl)-5-methyl-N-(2-pyridinylmethyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(2-chlorophenyl)-5-methyl-N-(pyridin-2-ylmethyl)triazole-4-carboxamide
• InChI: InChI=1S/C16H14ClN5O/c1-11-15(16(23)19-10-12-6-4-5-9-18-12)20-21-22(11)14-8-3-2-7-13(14)17/h2-9H,10H2,1H3,(H,19,23)
• InChI Key: BGTONPNSEZUTAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=CC=C2Cl)C(=O)NCC3=CC=CC=N3
• Molecular Formula: C16H14ClN5O
• Molecular Weight: 327.77 g/mol

Description

Synthesis Analysis

Synthesis processes for triazole derivatives often involve multi-step reactions starting from various precursors. For example, triazole derivatives have been synthesized by treating 4-amino-3-(4-chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole with selected aldehydes, followed by reduction to afford the corresponding derivatives (Bekircan et al., 2008). This indicates a versatile approach to modifying the triazole core, which could be relevant for the synthesis of the specific compound you're interested in.

Molecular Structure Analysis

The structural characterization of triazole derivatives is typically achieved through spectroscopic methods such as IR, NMR, and sometimes crystallography. For instance, the crystal structure of related compounds has been elucidated to reveal details about molecular conformations and interactions (Anuradha et al., 2014).